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Compound of Interest

Compound Name: 4-Iodobenzyl alcohol

Cat. No.: B097238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-iodobenzyl alcohol
(CAS No: 18282-51-4), a compound frequently utilized in chemical synthesis and drug

development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and minimizing potential exposure risks.

Hazard Identification and Classification
4-Iodobenzyl alcohol is classified as a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin or eye contact. Based on available safety data sheets, the

compound presents the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

The signal word for this chemical is Warning.[1][2][4][5]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 4-iodobenzyl alcohol is presented

in Table 1. This information is essential for proper storage and handling.

Property Value Reference

Molecular Formula C7H7IO [1][6]

Molecular Weight 234.03 g/mol [3][4][6]

Appearance
White to pale cream solid

(crystals or powder)
[1][2][7]

Melting Point 72-77 °C (lit.) [4][5][7][8][9]

Boiling Point No information available [1]

Flash Point No information available [1]

Solubility Sparingly soluble in water [10]

Odor No information available [1][2]

Exposure Controls and Personal Protection
To minimize exposure to 4-iodobenzyl alcohol, the following engineering controls and

personal protective equipment (PPE) are mandatory.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][11]

Personal Protective Equipment (PPE)
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PPE Type Specification Reference

Eye/Face Protection

Chemical safety goggles or

face shield (European

Standard EN 166).

[1][12]

Hand Protection
Protective gloves (e.g., nitrile

rubber).
[1][4][5]

Skin and Body Protection Long-sleeved laboratory coat. [1]

Respiratory Protection

For large-scale operations or in

case of emergency, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator. Under normal

laboratory use with adequate

ventilation, respiratory

protection may not be

required.

[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to preventing accidents and maintaining

the integrity of the compound.

Handling
Avoid contact with skin, eyes, and clothing.[2]

Do not ingest or inhale dust.[2]

Avoid dust formation.[2]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Protect from light, as the material is light-sensitive.[2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

First Aid Measures
In the event of exposure to 4-iodobenzyl alcohol, immediate first aid is crucial. The following

diagram outlines the appropriate response for different routes of exposure.

Route of Exposure First Aid Action

Medical Attention

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.
  If inhaled

Skin Contact
Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing.
  If on skin

Eye Contact Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.
Remove contact lenses, if present.

  If in eyes

Ingestion Rinse mouth with water.
Do NOT induce vomiting.

  If swallowed

Get medical advice/attention
if symptoms persist or occur.

Click to download full resolution via product page

First aid procedures for 4-iodobenzyl alcohol exposure.

Accidental Release Measures
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In the case of a spill, immediate and appropriate action must be taken to contain and clean up

the material safely.

Personal Precautions
Ensure adequate ventilation.

Use personal protective equipment as required.[2]

Avoid dust formation.[2]

Environmental Precautions
Prevent the substance from entering drains or the environment.

Methods for Containment and Clean-up
The following flowchart details the steps for handling a spill of 4-iodobenzyl alcohol.
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Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, lab coat, respirator if necessary)

Contain the spill
(e.g., with absorbent material)

Sweep up and shovel the solid material
into a suitable, labeled container for disposal

Clean the spill area thoroughly

Dispose of waste in accordance with
local, state, and federal regulations

Spill Cleaned Up

Click to download full resolution via product page

Flowchart for handling a 4-iodobenzyl alcohol spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen iodide.[1][2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[2]

Toxicological Information
While specific quantitative toxicity data such as LD50 (median lethal dose) is not readily

available in the provided search results, the classification "Harmful if swallowed" indicates a

significant hazard upon ingestion.[1][2] The substance is also known to cause skin, eye, and

respiratory irritation.[1][2][3]

Experimental Protocols for Safety Data
Determination
For a comprehensive understanding of a chemical's hazard profile, experimental determination

of toxicological and physical hazard data is essential. While specific protocols for 4-iodobenzyl
alcohol were not found, standardized OECD (Organisation for Economic Co-operation and

Development) guidelines are typically followed.

Acute Oral Toxicity (OECD TG 423)
This method involves the administration of the test substance to fasted animals in a stepwise

procedure. The starting dose is selected from one of four fixed levels. The outcome of the test

is the observation of either mortality or evident toxicity at one of the dose levels, which then

allows for classification of the substance.

Flash Point Determination (e.g., ASTM D93, Pensky-
Martens Closed Cup Tester)
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The flash point is determined by heating the sample in a closed cup and introducing an ignition

source at regular temperature intervals. The lowest temperature at which the vapors of the

substance ignite is recorded as the flash point. For solids, a solvent is typically used to create a

solution for testing.

Disposal Considerations
Dispose of 4-iodobenzyl alcohol and its containers in accordance with all applicable local,

state, and federal regulations.[2] Do not allow the material to be released into the environment.

[2]

Disclaimer: This document is intended as a guide and is not a substitute for a formal safety

data sheet (SDS). Always refer to the most current SDS for 4-iodobenzyl alcohol before use.

All laboratory personnel should be trained in the proper handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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